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Compound of Interest

Compound Name: C.l. Pigment Red 52, disodium salt

Cat. No.: B1497102

A Comparative Analysis of Pigment Red 52 and
Pigment Red 48

A comprehensive guide for researchers, scientists, and professionals in drug development, this
document provides a detailed comparison of the properties and performance of Pigment Red
52 and Pigment Red 48. This analysis is based on publicly available data, and while specific
experimental protocols were not provided in the source material, the information presented
offers valuable insights into the characteristics of these two important organic pigments.

General Properties and Structure

Pigment Red 52 and Pigment Red 48 are both monoazo pigments, but they differ in their
chemical structure, which in turn influences their physical and chemical properties.[1][2]
Pigment Red 52 is chemically known as 2-(2-(3-carboxy-2-oxo-1,2-dihydronaphthalen-1-
ylidene)hydrazin-1-yl)-5-chloro-4-methylbenzenesulfonate, while Pigment Red 48 is 2-Amino-4-
chloro-5-methylbenzenesulfonic acid diazotized and coupled with 3-Hydroxy-2-naphthoic acid.
[2][3] These base structures can be further modified by forming salts with different metals, such
as calcium (Ca), barium (Ba), strontium (Sr), or manganese (Mn), leading to a variety of
pigments with distinct shades and performance characteristics.[4][5][6][7][8]

Comparative Data Summary
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The following tables summarize the key properties of various forms of Pigment Red 52 and
Pigment Red 48, providing a basis for comparison.

Table 1: General and Physical Properties

Pigment Pigment Pigment Pigment Pigment
Property Red 52:1 Red 48:1 Red 48:2 Red 48:3 Red 48:4

(Ca salt) (Ba salt) (Ca salt) (Sr salt) (Mn salt)
CLN Pigment Red Pigment Red Pigment Red Pigment Red Pigment Red

.I. Name

52:1 48:1 48:2 48:3 48:4
C.l. Number 15860:1 15865:1 15865:2 15865:3 15865:4
CAS Number  17852-99-2 7585-41-3 7023-61-2 15782-05-5 5280-66-0
Molecular C18H11CaCl C18H13CIN2 C18H15CIN2 C18H11CIN2 C18H12CI2M
Formula N206S 06S 06S O6SSr gN206
Molecular

] 458.89 g/mol 422.84 g/mol 422.84 g/mol 506.43 g/mol 451.51 g/mol
Weight
Bright,
Appearance Red powder Red powder Red powder Red powder yellowish-red
powder
] Neutral red, ) ) ]
Shade Bluish ) Bluish Bluish Bluish
yellowish
_ 1.61-1.90
Density 1.68 g/cm? 1.65 g/cm? 1.71 g/cm3 -
g/cm3
oil
] 45-55 g/100g - 45-55 g/100g  43-50 g/100g -

Absorption

Table 2: Performance and Resistance Properties
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Pigment Pigment Pigment Pigment Pigment
Property Red 52:1 Red 48:1 Red 48:2 Red 48:3 Red 48:4
(Ca salt) (Ba salt) (Ca salt) (Sr salt) (Mn salt)
Lightfastness 6 4-5 6 4 7
Heat 180°C/ 200-

_ 180°C 180°C - _
Resistance 260°C 290°C/5min
Water

. 5 5 5 - 5
Resistance
oil

_ 3-4 5 5 - 4
Resistance
Acid

, 5 4 34 - 3
Resistance
Alkali

) 5 4-5 3-4 Good 4
Resistance
Alcohol

_ 5 3 4-5 - 4-5
Resistance
Ester

. 5 - 4 - -
Resistance
Benzene

_ 5 - 4 - -
Resistance
Ketone

_ 5 - - - -
Resistance

S ) ] No migration
Migration Good in soft Best in soft ) )
- Good in flexible
Resistance PVC PVC
PVC
Bleedin

_ g 4 - 5 - -
Resistance
Soap

) 4 Poor 3 - -
Resistance
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(Note: Resistance properties are often rated on a scale of 1 to 5, where 5 is excellent.
Lightfastness is often rated on a scale of 1 to 8, where 8 is excellent.)

Key Differences and Applications

Pigment Red 52 and its salts, particularly the calcium salt (PR 52:1), are known for their brilliant
red, bluish shade and good transparency.[4] They are recommended for solvent-based inks
and industrial paints.[4]

Pigment Red 48 offers a wider range of shades and properties depending on the salifying
metal.

* PR 48:1 (Barium salt): A neutral red with a yellowish shade, it has good solvent resistance
but poor soap and acid/alkali resistance.[7] It is mainly used in gravure printing inks and
plastics.[7]

e PR 48:2 (Calcium salt): This pigment has a bright bluish shade and good dispersion.[5] It is
recommended for a wide range of applications including offset inks, water-based inks,
industrial paints, and plastics.[5][9]

e PR 48:3 (Strontium salt): Known for its good light and heat resistance, it offers the best
migration resistance in soft PVC.[6]

* PR 48:4 (Manganese salt): This version exhibits a vibrant bluish-red hue with exceptional
lightfastness and excellent heat resistance.[10] The manganese content also acts as a
catalytic drying agent in certain coatings.[10] It is highly recommended for industrial coatings,
plastics, and packaging printing inks.[10]

Logical Relationship of Pigment Red 52 and 48
Variants

The following diagram illustrates the relationship between the base pigments and their common
salt derivatives.
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Pigment Red 52 & 48 Derivatives

Pigment Red 52 Pigment Red 48

Pigment Red 52 Pigment Red 48

forms salt with forms salt with forms salt with [forms salt with \forms salt with forms salt with

PR 52:1 (Ca) PR 52:2 (Mn) PR 48:1 (Ba) PR 48:2 (Ca) PR 48:3 (Sr) PR 48:4 (Mn)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [comparing the properties of Pigment Red 52 and
Pigment Red 48]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1497102#comparing-the-properties-of-pigment-red-
52-and-pigment-red-48]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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